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Compound of Interest

Compound Name: 1-Methyl-2,2-diphenylethylene

Cat. No.: B184158

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 1-Methyl-2,2-diphenylethylene (also known as 1,1-diphenylpropene), a
compound utilized in organic synthesis and polymer chemistry.[1] Due to the limited availability
of specific safety data for this compound, this guide incorporates information from structurally
related aromatic hydrocarbons and alkenes to provide a thorough assessment of potential
hazards and recommended safety protocols.

Chemical and Physical Properties

1-Methyl-2,2-diphenylethylene is an aromatic hydrocarbon.[1] A summary of its key physical
and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1-Methyl-2,2-diphenylethylene and Related
Compounds
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Property

1-Methyl-2,2-
diphenylethylene
(CAS: 778-66-5)

1,1-
Diphenylethylene
(CAS: 530-48-3)

1,1-
Diphenylpropane
(CAS: 1530-03-6)

Molecular Formula CisH14[1][2][3] Ci4H12 CisHis
Molecular Weight 194.27 g/mol [1][2][3] 180.25 g/mol 196.29 g/mol [4]
Colorless to pale o
Appearance o ) Liquid
yellow liquid or solid[5]
Melting Point 49 °CJ[2] 8°C
Boiling Point 284.85 °C[2] 277 °C
Flash Point 131.9 °C[2]
Density 1.025 g/cm3[2] 1.021 g/mL at 25 °C
Insoluble in water;
Insoluble in water; o ]
. ) ) miscible with
Solubility soluble in organic

methanol, chloroform,
solvents.[5] and ether

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) classification for 1-Methyl-2,2-
diphenylethylene is not readily available. However, based on the data for structurally similar
compounds such as 1,1-diphenylpropane and other aromatic alkenes, a potential hazard profile
can be inferred. The GHS classification for 1,1-diphenylpropane suggests it may cause skin
and eye irritation, as well as respiratory irritation.[4]

Table 2: GHS Hazard Classification for Structurally Similar Compounds
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Hazard Class Hazard Statement GHS Pictogram Signal Word
Skin H315: Causes skin )
: i I Warning
Corrosion/Irritation irritation[4]
Serious Eye H319: Causes serious .
o L Warning
Damage/Eye Irritation eye irritation[4]
Specific Target Organ
o ] H335: May cause ]
Toxicity (Single Warning

respiratory irritation[4]
Exposure)

Potential Hazards:
o Skin and Eye Irritation: Direct contact may cause irritation.[1]
o Respiratory Irritation: Inhalation of vapors or dust may irritate the respiratory tract.

» Unknown Toxicity: The full toxicological profile is not known. It should be handled with
caution as potential inhalation or ingestion hazards are unknown.[1]

o Flammability: As a hydrocarbon with a flash point of 131.9°C, it is combustible.[2]

Toxicological Data

Comprehensive toxicological data for 1-Methyl-2,2-diphenylethylene is not available. The
information in Table 3 is derived from structurally related compounds and should be used as a
guide for assessing potential toxicity.

Table 3: Toxicological Data for Structurally Related Compounds

Compound Test Route Species Dose Reference
trans-Stilbene  LD50 Oral Mouse 920 mg/kg [6]
Styrene LD50 Oral Rat 2,650 mg/kg [7]
) 12,000 mg/m3
Styrene LC50 Inhalation Rat [7]
(4h)
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The toxicology of styrene, a related aromatic alkene, is well-studied. Styrene is metabolized to
styrene-7,8-oxide, which is the principal active metabolite.[8] Chronic exposure to styrene may
affect the central nervous system.[8] While these findings for related compounds are
informative, they may not be directly extrapolated to 1-Methyl-2,2-diphenylethylene.

Experimental Protocols

General Handling and Storage
Workflow for Safe Handling of 1-Methyl-2,2-diphenylethylene

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL09274&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL09274&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b184158?utm_src=pdf-body
https://www.benchchem.com/product/b184158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Review SDS and relevant safety information

'

Gather appropriate Personal Protective Equipment (PPE)

i

Prepare well-ventilated workspace (fume hood)

Handling

y

Weigh or measure the required amount

i

Transfer to reaction vessel

Post-Handling

Decontaminate glassware and work surfaces

i

Dispose of waste according to regulations

;

Remove and dispose of/clean PPE

i

Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for handling 1-Methyl-2,2-diphenylethylene.
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Methodology:

¢ Risk Assessment: Before handling, conduct a thorough risk assessment, considering the
potential hazards and the scale of the experiment.

e Ventilation: All handling of 1-Methyl-2,2-diphenylethylene should be performed in a well-
ventilated area, preferably within a chemical fume hood.

o Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn
when there is a risk of splashing.[5]

o Hand Protection: Wear chemical-resistant gloves (e.qg., nitrile, neoprene).[5] Gloves should
be inspected before use and changed immediately if contaminated.

o Body Protection: A lab coat should be worn. For larger quantities or increased splash risk,
a chemical-resistant apron is recommended.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Spill and Disposal Procedures

Decision Tree for Spill Management
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Spill Occurs

Assess Spill Size and Hazard

Small

& Controllable\Large or Uncontrolled

Minor Spill

/

Major Spill

Proceed with Cleanup

Evacuate Immediate Area

;

Don Appropriate PPE

Notify Supervisor and EHS

:

Contain the Spill

;

Absorb with Inert Material

:

Collect and Place in Sealed Container

;

Decontaminate Spill Area

;

Dispose as Hazardous Waste
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Inhalation

/

Exposure Occurs

Skin Contact

Eye Contact

Ingestion

l

Move to fresh air

Remove contaminated clothing

L

N

Rinse mouth with water

\

Flush skin with water for 15 min

Flush eyes with water for 15 min Do NOT induce vomiting
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Aromatic Hydrocarbon
(e.g., 1-Methyl-2,2-diphenylethylene)

Cytochrome P450
Oxidation

Reactive Intermediate
(e.g., Epoxide)

:

Detoxification Pathways
(e.g., Glutathione conjugation, Hydrolysis)

Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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